Cas no 1805657-08-2 (Methyl 4-cyano-2,3-dibromobenzoate)

• Product Name: Methyl 4-cyano-2,3-dibromobenzoate
• CAS No: 1805657-08-2
• MF: C₉H₅Br₂NO₂
• MW: 318.949500799179
• CID: 4795439
• Update Time: 2023-08-17

Methyl 4-cyano-2,3-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2,3-dibromobenzoate

• Inchi： 1S/C9H5Br2NO2/c1-14-9(13)6-3-2-5(4-12)7(10)8(6)11/h2-3H,1H3
• InChI Key： XWAVWZMZAQYBON-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1C(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1